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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the deferriferrichrome biosynthesis

pathway in the fungal genus Aspergillus. Deferriferrichrome, and its iron-bound form ferricrocin

(FC), is a crucial intracellular siderophore involved in iron storage, transport, germination, and

oxidative stress resistance.[1][2] Understanding this pathway is critical, as siderophore

biosynthesis is essential for the virulence of pathogenic species like Aspergillus fumigatus,

making it a promising target for novel antifungal therapies.[2]

Core Biosynthesis Pathway
The biosynthesis of deferriferrichrome is a multi-step enzymatic process that converts the

amino acid L-ornithine into a complex cyclic hexapeptide. The pathway is primarily localized to

the cytoplasm.[1][3] The core pathway involves three key enzymatic steps, beginning with the

hydroxylation of the precursor, followed by acetylation, and culminating in the assembly of the

final molecule by a non-ribosomal peptide synthetase (NRPS).

The initial and committed step in the biosynthesis of all hydroxamate siderophores in

Aspergillus, including deferriferrichrome, is the N-hydroxylation of L-ornithine.[2][4] This is

followed by the acetylation of the newly formed hydroxyl group. The final step involves the

complex assembly of three molecules of N⁵-acetyl-N⁵-hydroxy-L-ornithine, two molecules of

glycine, and one molecule of serine into the cyclic peptide structure of deferriferrichrome.[5]
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Transcriptional Regulation of Deferriferrichrome Biosynthesis
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General Workflow for Siderophore Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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